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Compound of Interest

Compound Name: Isostearyl lactate

Cat. No.: B1609229 Get Quote

Technical Support Center: Isostearyl Lactate
Crystallization
Welcome to the Technical Support Center for Isostearyl Lactate. This resource is designed for

researchers, scientists, and drug development professionals to troubleshoot and prevent the

crystallization of Isostearyl Lactate in cosmetic formulations.

Frequently Asked Questions (FAQs)
Q1: What is Isostearyl Lactate and what are its primary functions in cosmetics?

Isostearyl Lactate is the ester of isostearyl alcohol and lactic acid.[1][2] In cosmetic

formulations, it primarily functions as an emollient, softening and smoothing the skin, and as a

skin conditioning agent, helping to maintain the skin in good condition.[3][4] It is also known to

reduce the tackiness and drag of polymers in formulations.[1] It is typically used at a

concentration of 1-5%.[1]

Q2: What are the potential signs of Isostearyl Lactate crystallization in my formulation?

Crystallization of Isostearyl Lactate can manifest in several ways, including:

Graining or Grittiness: A noticeable change in the texture of the product, where it no longer

feels smooth.
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Blooming: A whitish or crystalline layer appearing on the surface of the product.[5][6]

Phase Separation: The formulation may separate into distinct layers, particularly in

emulsions.[7]

Increased Opacity: A previously translucent or semi-translucent product may become

opaque.

Sedimentation: Solid particles may settle at the bottom of the container.

Q3: What are the primary causes of Isostearyl Lactate crystallization?

The crystallization of esters like Isostearyl Lactate in cosmetic formulations is a complex

phenomenon influenced by several factors:

Temperature Fluctuations: Exposure to cycles of heating and cooling during storage or

transport can promote crystal growth.[6]

Incompatibility with Other Ingredients: The presence of certain waxes, fatty alcohols, or other

esters can create an environment that encourages crystallization.

Solvent System: The polarity and solubilizing capacity of the oil phase are critical. If

Isostearyl Lactate is not fully solubilized at all relevant temperatures, it may crystallize.

Concentration: Using Isostearyl Lactate above its saturation point in the formulation's oil

phase can lead to crystallization upon cooling.

Processing Conditions: The rate of cooling during production can significantly impact crystal

formation. Rapid cooling can sometimes lead to the formation of smaller, less stable crystals

that can recrystallize into larger, more noticeable ones over time.

Troubleshooting Guide
Problem: My cream/lotion containing Isostearyl Lactate has developed a gritty texture.

This is a common sign of crystallization. Follow these steps to diagnose and resolve the issue:

Troubleshooting Workflow for Gritty Texture
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Initial Observation

Investigation

Potential Solutions

Verification

Gritty texture observed in formulation

Microscopic Analysis:
Confirm presence of crystals

Review Formulation:
- Isostearyl Lactate concentration?

- Compatibility with other lipids?

Review Process:
- Cooling rate during manufacturing?

- Temperature fluctuations during storage?

Incorporate a Crystal Inhibitor:
- Add polymers or other esters that

  interfere with crystal growth.

Optimize Solvent System:
- Add a co-solvent or ester with better

  solubilizing properties.

Adjust Isostearyl Lactate Concentration:
- Reduce to within solubility limits.

Modify Cooling Process:
- Implement a controlled, slower

  cooling rate.

Prepare trial batches with modifications

Conduct Stability Testing:
- Freeze-thaw cycles

- Long-term storage at various temperatures

Evaluate texture and appearance over time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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